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An In-depth Examination of a Bioactive Coumarin from Traditional Chinese Medicine

Abstract
Angelol K, a naturally occurring coumarin primarily isolated from the roots of Angelica species,

has garnered interest for its potential therapeutic applications rooted in traditional Chinese

medicine (TCM). This document provides a comprehensive technical overview of Angelol K,

summarizing its chemical properties, known biological activities, and putative mechanisms of

action. This guide is intended for researchers, scientists, and drug development professionals,

offering a consolidated resource of available data, detailed experimental methodologies for its

study, and visualizations of its proposed signaling pathways to facilitate further investigation

and drug discovery efforts.

Introduction
For centuries, the roots of Angelica species, known as "Duhuo" in traditional Chinese medicine,

have been utilized to treat a variety of ailments, most notably rheumatic arthralgia and

headaches. Modern phytochemical investigations have identified a rich array of bioactive

compounds within these plants, with coumarins being a prominent class. Among these,

Angelol K has emerged as a compound of interest due to its potential pharmacological

activities. This guide synthesizes the current knowledge on Angelol K, providing a foundation

for its further exploration as a potential therapeutic agent.
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Chemical and Physical Properties
A clear understanding of the physicochemical characteristics of Angelol K is fundamental for

its study and development. The available data are summarized in the table below.

Property Value

CAS Number 169736-93-0

Molecular Formula C₂₀H₂₄O₇

Molecular Weight 376.4 g/mol

IUPAC Name

[(1R,2S)-2,3-dihydroxy-1-(7-methoxy-2-

oxochromen-6-yl)-3-methylbutyl] (Z)-2-

methylbut-2-enoate

Source
Roots of Angelica species, including Angelica

pubescentis and Angelica sinensis.[1]

Compound Class Coumarin

Biological Activities and Mechanisms of Action
Angelol K is reported to exhibit a range of biological activities, with its anti-platelet function

being the most explicitly described. Other potential activities, inferred from studies on related

coumarins and the source plant, include anti-inflammatory, anti-cancer, and neuroprotective

effects.

Anti-Platelet Activity
Angelol K has been shown to inhibit human platelet aggregation in a dose-dependent manner

in vitro. The proposed mechanism involves the antagonism of adenosine diphosphate (ADP)

receptor signaling. By interfering with this pathway, Angelol K is thought to reduce the

activation of glycoprotein IIb/IIIa, a key receptor in platelet aggregation and thrombus

formation.

The following diagram illustrates the proposed mechanism by which Angelol K may inhibit

ADP-induced platelet aggregation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1640547?utm_src=pdf-body
https://www.researchgate.net/figure/IC50-values-for-compounds-1-and-2-in-various-cancer-cell-lines-and-a-normal-intestinal_tbl1_346662433
https://www.benchchem.com/product/b1640547?utm_src=pdf-body
https://www.benchchem.com/product/b1640547?utm_src=pdf-body
https://www.benchchem.com/product/b1640547?utm_src=pdf-body
https://www.benchchem.com/product/b1640547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1640547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Platelet Membrane

Intracellular Signaling

ADP

P2Y12 Receptor

Binds

G Protein-Coupled
Receptor Signaling

Activates

Angelol K

Inhibits

Adenylyl Cyclase

Inhibits

PI3K Activation

↓ cAMP

Glycoprotein IIb/IIIa
Activation

Inhibitory Pathway
(reduced by low cAMP)

Akt Phosphorylation

Activates

Platelet Aggregation

Leads to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1640547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upstream Signaling

MAPK/ERK Pathway

Downstream Effects

Angelol K

Cell Surface Receptor
(e.g., EGFR)

Modulates

Ras

Raf

MEK

ERK
Phosphorylation

miR-29a-3p
Upregulation

Regulates

Cell Proliferation

Promotes

MMP2 Expression

Inhibits

VEGFA Expression

Inhibits

Invasion

Promotes

Angiogenesis

Promotes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1640547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation Aggregation Assay Data Analysis

Whole Blood Collection
(with anticoagulant) Low-Speed Centrifugation Platelet-Rich Plasma (PRP) Incubate PRP with

Angelol K or Vehicle
Platelet Aggregometer

(37°C)
Add ADP to

Induce Aggregation Measure Light Transmittance Calculate % Aggregation Determine IC₅₀ Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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